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Compound of Interest

Compound Name: 7'-Hydroxy ABA

Cat. No.: B15141884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
7'-Hydroxy Abscisic Acid (7'-Hydroxy ABA) is a hydroxylated metabolite of Abscisic Acid

(ABA), a key phytohormone involved in various physiological processes in plants, including

stress responses and seed development.[1] The hydroxylation of ABA at the 7'-position is a

recognized, albeit minor, catabolic pathway.[2] Accurate quantification of 7'-Hydroxy ABA is

crucial for understanding the complete metabolic fate of ABA and its physiological roles. Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers a highly sensitive and

selective method for the quantification of 7'-Hydroxy ABA in complex biological matrices. This

application note provides a detailed protocol for the quantification of 7'-Hydroxy ABA in plant

tissues using LC-MS/MS.

Quantitative Data Summary
The following tables summarize the key parameters for the quantification of 7'-Hydroxy ABA
using LC-MS/MS.

Table 1: Mass Spectrometry Parameters for 7'-Hydroxy ABA
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Parameter Value Reference

Precursor Ion (m/z) 279.1 Inferred from isomer

Product Ion 1 (m/z) 139.0 Inferred from isomer

Product Ion 2 (m/z) 205.2 Inferred from isomer

Ionization Mode Negative Electrospray (ESI-) [3][4]

Dwell Time 50 ms [5]

Table 2: Chromatographic Conditions for 7'-Hydroxy ABA

Parameter Description Reference

LC Column
C18 Reversed-Phase (e.g., 2.1

x 100 mm, 5 µm)
[4]

Mobile Phase A Water with 0.1% Formic Acid [5]

Mobile Phase B
Acetonitrile with 0.1% Formic

Acid
[5]

Flow Rate 0.3 - 0.4 mL/min [4][5]

Injection Volume 5 - 10 µL [4]

Column Temperature 25 - 35 °C [4]

Table 3: Method Performance Characteristics (Anticipated)

Parameter Expected Range

Linearity (R²) > 0.99

Limit of Detection (LOD) 0.1 - 1.0 ng/mL

Limit of Quantification (LOQ) 0.5 - 5.0 ng/mL

Recovery 85 - 115%

Precision (%RSD) < 15%
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Experimental Protocols
Sample Preparation from Plant Tissue

Homogenization: Weigh 50-100 mg of frozen, ground plant tissue into a 2 mL

microcentrifuge tube.

Extraction: Add 1 mL of pre-chilled extraction solvent (Methanol:Water:Acetic Acid, 80:19:1,

v/v/v) containing an appropriate internal standard (e.g., d6-ABA).

Incubation: Vortex the mixture for 1 minute and incubate at 4°C for 1 hour with gentle

shaking.

Centrifugation: Centrifuge the sample at 14,000 x g for 15 minutes at 4°C.

Supernatant Collection: Carefully transfer the supernatant to a new microcentrifuge tube.

Evaporation: Dry the supernatant under a gentle stream of nitrogen or using a vacuum

concentrator.

Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5

Water:Acetonitrile with 0.1% Formic Acid).

Filtration: Centrifuge the reconstituted sample at 14,000 x g for 10 minutes at 4°C and

transfer the clear supernatant to an LC-MS vial.

LC-MS/MS Analysis
Chromatographic Separation:

Inject 5-10 µL of the prepared sample onto a C18 reversed-phase column.

Employ a binary solvent gradient. For example:

0-2 min: 5% B

2-10 min: Gradient to 95% B

10-12 min: Hold at 95% B
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12.1-15 min: Return to 5% B and re-equilibrate.

Mass Spectrometric Detection:

Operate the mass spectrometer in negative electrospray ionization (ESI-) mode.

Set the instrument to Multiple Reaction Monitoring (MRM) mode.

Monitor the transitions for 7'-Hydroxy ABA and the internal standard as detailed in Table

1.

Optimize cone voltage and collision energy for maximum signal intensity.

Visualizations

Experimental Workflow for 7'-Hydroxy ABA Quantification
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Caption: Workflow for 7'-Hydroxy ABA Quantification.
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Caption: ABA Metabolic Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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